Cas no 878695-58-0 (2-({3,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)-N-4-(dimethylamino)phenylacetamide)

• Product Name: 2-({3,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)-N-4-(dimethylamino)phenylacetamide
• CAS No: 878695-58-0
• MF: C₁₈H₂₀N₄O₂S₂
• MW: 388.507000923157
• CID: 5421604
• PubChem ID: 6491588
• Update Time: 2025-07-14

2-({3,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)-N-4-(dimethylamino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F3277-0584
• Z235511154
• 2-({3,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)-N-[4-(dimethylamino)phenyl]acetamide
• 2-((3,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(dimethylamino)phenyl)acetamide
• AKOS000742567
• UPCMLD0ENAT5791905:001
• N-[4-(dimethylamino)phenyl]-2-(3,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• 878695-58-0
• 2-[(3,4-Dihydro-3,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]-N-[4-(dimethylamino)phenyl]acetamide
• 2-({3,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)-N-4-(dimethylamino)phenylacetamide

• Inchi： 1S/C18H20N4O2S2/c1-11-9-14-16(26-11)20-18(22(4)17(14)24)25-10-15(23)19-12-5-7-13(8-6-12)21(2)3/h5-9H,10H2,1-4H3,(H,19,23)
• InChI Key： GJNMAXQCVKLRSP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1)(=O)CSC1N(C)C(=O)C2C=C(C)SC=2N=1

Computed Properties

• Exact Mass: 388.10276824g/mol
• Monoisotopic Mass: 388.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)-N-4-(dimethylamino)phenylacetamide

2-({3,6-Dimethyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-2-Yl}Sulfanyl)-N-(4-(Dimethylamino)Phenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 878695-58-0, known as 2-({3,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(4-(dimethylamino)phenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Thieno[2,3-d]pyrimidine is a heterocyclic aromatic system that forms the core of this molecule. The presence of this structure contributes to the compound's stability and bioavailability. The sulfanyl group attached to the thienopyrimidine ring further enhances its pharmacokinetic properties, making it an attractive candidate for drug development. The dimethylamino group on the phenyl ring adds to the molecule's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a variety of strategies, including multicomponent reactions and transition metal-catalyzed coupling reactions, to construct the complex architecture of this molecule. These methods not only improve yield but also ensure high purity, which is essential for downstream biological testing.

The biological activity of 2-({3,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(4-(dimethylamino)phenyl)acetamide has been extensively studied. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have shown that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for anticancer therapy.

One of the most exciting developments in recent years is the exploration of this compound's ability to modulate cellular signaling pathways. For instance, studies have shown that it can inhibit the activity of protein kinase C (PKC) and mitogen-activated protein kinase (MAPK) pathways. These findings are particularly significant as dysregulation of these pathways is implicated in numerous diseases, including cancer and neurodegenerative disorders.

The pharmacokinetic profile of this compound has also been investigated in depth. Animal studies have revealed that it exhibits moderate oral bioavailability and favorable distribution characteristics. Its ability to penetrate the blood-brain barrier has raised hopes for its application in central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

Despite its promising properties, further research is required to fully understand the mechanisms underlying its biological effects. Ongoing studies are focusing on identifying its molecular targets and elucidating its mode of action at the cellular level. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications and formulation development.

In conclusion, 2-({3,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(4-(dimethylamino)phenyl)acetamide represents a cutting-edge molecule with immense therapeutic potential. Its unique structure and diverse biological activities make it a valuable addition to the arsenal of modern medicinal chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in the development of innovative therapeutic agents.